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Compound of Interest

Compound Name: (2-(Aminomethyl)phenyl)methanol

Cat. No.: B150923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-(Aminomethyl)phenyl)methanol, with the Chemical Abstracts Service (CAS) number 4152-

92-5, is a versatile organic compound that serves as a crucial intermediate in various synthetic

pathways.[1][2][3][4][5] Its unique bifunctional nature, possessing both a primary amine and a

primary alcohol, makes it a valuable building block in medicinal chemistry and materials

science.[6] This guide provides a comprehensive overview of its chemical properties, synthesis,

applications, and safety considerations to support its effective use in research and

development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of (2-
(Aminomethyl)phenyl)methanol is fundamental to its application in experimental design.
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Property Value Source

CAS Number 4152-92-5 [1][2][3][4][5]

Molecular Formula C8H11NO [1][2][3][5]

Molecular Weight 137.18 g/mol [1][2][3]

Boiling Point 271.2 ± 20.0 °C at 760 mmHg [1]

Density 1.1 ± 0.1 g/cm³ [1]

pKa 14.28 ± 0.10 (Predicted) [2]

Appearance Solid [5]

Storage Temperature 2-8°C, under inert atmosphere [2]

Synonyms: This compound is also known by several other names, including:

[2-(aminomethyl)phenyl]methanol[2][3][4]

o-(Hydroxymethyl)benzylamine[2]

2-(Aminomethyl)benzyl Alcohol[5]

Benzenemethanol, 2-(aminomethyl)-[2][5]

Synthesis and Purification
The synthesis of (2-(Aminomethyl)phenyl)methanol can be achieved through various

reductive amination strategies. A common precursor is 2-cyanobenzaldehyde.[1] While a

specific, detailed synthesis protocol for (2-(Aminomethyl)phenyl)methanol is not readily

available in the provided search results, a representative procedure for a similar compound, (4-

Aminomethyl-phenyl)-methanol hydrochloride salt, involves the reduction of a nitrile. This

process can be adapted for the synthesis of the target molecule.

Representative Synthetic Workflow
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2-Cyanobenzaldehyde Reduction
(e.g., H2, Raney Ni)

Reactant (2-(Aminomethyl)phenyl)methanolCrude Product Purification
(e.g., Filtration, Recrystallization) Pure (2-(Aminomethyl)phenyl)methanol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of (2-
(Aminomethyl)phenyl)methanol.

Detailed Experimental Protocol (Adapted)
This protocol is adapted from the synthesis of a related compound and should be optimized for

the synthesis of (2-(Aminomethyl)phenyl)methanol.

Reaction Setup: In a high-pressure reaction vessel, dissolve 2-cyanobenzaldehyde in a

suitable solvent system such as methanol saturated with ammonia.

Catalyst Addition: Carefully add a catalytic amount of Raney nickel to the solution under an

inert atmosphere.

Hydrogenation: Pressurize the vessel with hydrogen gas (e.g., 50 psi) and agitate the

mixture at room temperature for an extended period (e.g., 20 hours).

Workup: Upon completion, carefully filter the reaction mixture through a pad of celite to

remove the catalyst.

Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

Purification: Further purification can be achieved through recrystallization or column

chromatography to obtain the final, pure compound.

Applications in Research and Development
(2-(Aminomethyl)phenyl)methanol is a valuable intermediate in the synthesis of more

complex molecules, particularly in the pharmaceutical and materials science sectors.

Pharmaceutical Intermediate
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Its primary utility lies in its role as a building block for pharmaceutical intermediates.[2][4] The

presence of both an amine and a hydroxyl group allows for sequential or orthogonal

functionalization, enabling the construction of diverse molecular scaffolds. It has been identified

as a useful research intermediate for the total synthesis of Adalinine.[4][7]

Materials Science
In the field of materials science, the dual functionality of (2-(Aminomethyl)phenyl)methanol
makes it a candidate for the development of novel polymers and resins.[6] The amine and

hydroxyl groups can participate in polymerization and cross-linking reactions, which are

essential for creating materials with tailored properties for applications in coatings, adhesives,

and advanced composites.[6] Its incorporation into polymer backbones can impart enhanced

thermal stability and reactivity.[6]

Safety and Handling
Proper handling and storage of (2-(Aminomethyl)phenyl)methanol are crucial to ensure

laboratory safety.

Hazard Identification
According to safety data sheets, (2-(Aminomethyl)phenyl)methanol is associated with the

following hazards:

Causes skin irritation.[8][9]

Causes serious eye irritation.[8][9]

May cause respiratory irritation.[8][9]

Harmful if swallowed.[9]

Recommended Safety Precautions
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8][10]

Ventilation: Use only in a well-ventilated area or outdoors.[8]
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Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8] Wash skin thoroughly

after handling.[8][10] Do not eat, drink, or smoke when using this product.[10]

Storage: Store in a well-ventilated place and keep the container tightly closed.[8] Store in a

cool, dry place for long-term storage.

First Aid Measures
If on skin: Wash with plenty of soap and water.[8]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[8]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[8][10]

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[10]

Conclusion
(2-(Aminomethyl)phenyl)methanol is a key chemical intermediate with significant potential in

both pharmaceutical synthesis and materials science. Its versatile structure, combined with a

growing understanding of its reactivity, will continue to drive innovation in these fields.

Adherence to proper safety protocols is paramount to harnessing its full potential in a research

and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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